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Compound of Interest

Compound Name: 1-Diethoxyphosphorylnonane

Cat. No.: B12108240

Get Quote

Chemical Identification & Executive Summary

1-Diethoxyphosphorylnonane is a long-chain organophosphonate ester used primarily as a
synthesis intermediate (e.g., in Horner-Wadsworth-Emmons olefination) or as a ligand in
extraction chemistry.[1] Due to its phosphorus content and organic nature, it requires specific
segregation to prevent environmental eutrophication and ensure complete thermal destruction.

[2]
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Parameter Technical Specification
Common Name Diethyl nonylphosphonate
CAS Number 92154-58-0

Molecular Formula C13H2003P

Molecular Weight 264.34 g/mol

Physical State Colorless to pale yellow liquid

Insoluble in water; Soluble in organic solvents

Solubilit
y (EtOH, DCM, Acetone)

] >100°C (Estimated based on homolog Diethyl
Flash Point
ethylphosphonate [1])

Core Directive for Disposal

Do NOT dispose of via sanitary sewer. The primary disposal method is high-temperature
incineration via a licensed hazardous waste contractor.[1][2] Although often not federally listed
as "Hazardous Waste" (RCRA P or U list) in its pure form, it must be managed as Non-RCRA
Regulated Chemical Waste due to its aquatic toxicity potential and combustibility.[2]

Hazard Profile & Risk Assessment

Before handling waste, operators must understand the specific risks associated with
phosphonate esters.[2]

o Skin/Eye Irritation: Like its homologs (e.g., diethyl ethylphosphonate), this compound is a
Category 2 skin irritant and Category 2A eye irritant [2].[2]

e Environmental Hazard: Organophosphorus compounds can cause long-term adverse effects
in the aquatic environment.[1][2] Prevent entry into drains, soil, or waterways.[2][3]

o Thermal Stability: Stable at room temperature but emits toxic phosphorus oxide (POx) fumes
when heated to decomposition.[1][2]

Waste Classification & Segregation Strategy
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Proper segregation is the first line of defense in laboratory safety.[2]

Segregation Logic

» Phosphorus Content: Segregate from standard organic solvents if your waste contractor
requires specific labeling for high-BTU phosphorus blends.

» Oxidizer Separation: Keep strictly separate from strong oxidizers (e.qg., nitric acid,
perchlorates) to prevent exothermic reactions.[2]

» Water Sensitivity: While not violently water-reactive, keep waste streams anhydrous to
prevent slow hydrolysis into nonylphosphonic acid and ethanol, which alters the waste
profile.[2]

Visualizing the Decision Matrix

The following flow diagram outlines the decision process for classifying and containerizing 1-
Diethoxyphosphorylnonane waste.
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Waste Generation:
1-Diethoxyphosphorylnonane

Is the waste pure substance?

Stream A: Pure Organophosphorus

L . -
Is it mixed with solvents~ (Label: Non-RCRA Regulated)

l

Contains Halogens?
(DCM, Chloroform)

No Yes

Stream B: Mixed Organic Stream C: Halogenated Waste

(Label: Flammable/Toxic) (Label: Halogenated Solvent)

Click to download full resolution via product page
Figure 1: Decision matrix for segregating phosphonate waste streams.

Step-by-Step Disposal Protocols
Protocol A: Routine Lab-Scale Disposal (Preferred)

This protocol applies to standard laboratory quantities (<5 L).[1][2]

+ Container Selection: Use a High-Density Polyethylene (HDPE) or amber glass container.[1]
[2] Avoid metal containers if the waste may contain acidic hydrolysis byproducts.[2]
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e Labeling:
o Chemical Name: "Diethyl nonylphosphonate Solution"
o Constituents: List all solvents (e.g., "90% Hexane, 10% Diethyl nonylphosphonate").
o Hazard Warnings: "Irritant”, "Combustible".[2]

o Storage: Cap tightly. Store in a secondary containment tray within a cool, ventilated chemical
waste cabinet.

» Handoff: Transfer to EHS (Environmental Health & Safety) or licensed contractor for fuel
blending/incineration.[1][2]

Protocol B: Chemical Deactivation (Hydrolysis)

Note: This procedure is for deactivation prior to disposal ONLY if required by local regulations.
[2] It does not eliminate the need for waste management.

Mechanism: Acid-catalyzed hydrolysis converts the ester into nonylphosphonic acid and
ethanol [3].[1][2]

e Setup: In a fume hood, place the ester in a round-bottom flask.
» Reagent: Add 6M Hydrochloric Acid (HCI) in a 1:5 ratio (volume).

o Reflux: Reflux for 6—12 hours. (Note: Long-chain phosphonates hydrolyze slowly due to
steric hindrance and hydrophobicity).[1][2]

e Neutralization: Cool and carefully neutralize with Sodium Hydroxide (NaOH) to pH 7.

o Disposal: The resulting aqueous layer contains sodium nonylphosphonate and must still be
disposed of as chemical waste, but is no longer a lipophilic ester.[2]

Spill Management & Emergency Response

In the event of a spill, immediate action is required to prevent surface contamination.
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Spill Response Workflow

5. Decontamination
(Soap/Water Wash)

2. Don PPE
(Nitrile gloves, Goggles, Lab Coat)

1. Alert & Evacuate

3. Containment 4. Absorption
(If >500mL) (Use Vermiculite/Sand dams) (Polypropylene pads or clay)

Click to download full resolution via product page
Figure 2: Operational workflow for managing spills of 1-Diethoxyphosphorylnonane.

Critical Note: Do not use water to flush the spill.[2] This spreads the hydrophobic liquid and
complicates cleanup.[2] Use dry absorbents only.[2]

Regulatory Framework (USA/International)

Regulation Classification Action Required

Evaluate for ignitability (D001)

if mixed with solvents.[1][2]

RCRA (USA) Not Listed (P/U).[1][2]
Manage as "Non-RCRA
Regulated" if pure.[2]
If shipping bulk, may be "UN
Not Regulated (Class 9 3082, Environmentally
DOT (Transport) ] o
optional).[1][2] Hazardous Substance, Liquid,
n.o.s."

Ensure use falls under R&D
TSCA Listed (Active).[1][2][4] exemption or commercial
compliance.[2]

Final Disposition

The ultimate fate of this chemical must be Incineration at a permitted facility equipped with
scrubbers to capture phosphorus pentoxide (P20s) emissions.[2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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